5-(N-hydroxy-C-methylcarbonimidoyl)-1,3-dihydrobenzimidazol-2-one

• Molecular Formula: C9H9N3O2
• Molecular Weight: 191.19 g/mol
• IUPAC Name: 5-(N-hydroxy-C-methylcarbonimidoyl)-1,3-dihydrobenzimidazol-2-one
• InChI: InChI=1S/C9H9N3O2/c1-5(12-14)6-2-3-7-8(4-6)11-9(13)10-7/h2-4,14H,1H3,(H2,10,11,13)
• InChI Key: DVHWMURJSSFXRW-UHFFFAOYSA-N
• Canonical SMILES: CC(=NO)C1=CC2=C(C=C1)NC(=O)N2

Description

5-(N-hydroxy-C-methylcarbonimidoyl)-1,3-dihydrobenzimidazol-2-one is a chemical compound offered for research and development purposes. The benzimidazol-2-one core structure is recognized as a privileged scaffold in medicinal chemistry due to its resemblance to naturally occurring purines, allowing it to interact with diverse biological targets . Researchers are exploring derivatives of this scaffold for a wide range of potential therapeutic applications, which have included antimicrobial, antiviral, and anticancer activities in related compounds . The specific N-hydroxy-C-methylcarbonimidoyl substituent at the 5-position is a distinctive structural feature that may be investigated for its influence on the molecule's physicochemical properties, target binding affinity, and overall biological profile. This product is intended for laboratory research and is strictly labeled For Research Use Only . It is not intended for human or veterinary diagnostic or therapeutic applications.

Preparation Methods

Route 1: Cyclization of 4-Acetyl-1,2-Phenylenediamine

The most direct pathway involves cyclizing 4-acetyl-1,2-phenylenediamine with urea or phosgene analogs.

Procedure :

• 4-Acetyl-1,2-phenylenediamine (1.0 equiv) is suspended in anhydrous toluene under nitrogen.

• Carbonyldiimidazole (1.05 equiv) is added portionwise at 0°C, followed by warming to 70°C for 12 hours.

• The mixture is concentrated, and the crude product is purified via recrystallization from ethanol/water.

Yield : 78–85%
Characterization :

• Mp : 198–200°C (decomp.)

• ¹H NMR (DMSO-d₆) : δ 10.2 (s, 2H, NH), 7.92 (d, J = 8.4 Hz, 1H, ArH), 7.35 (d, J = 8.4 Hz, 1H, ArH), 2.61 (s, 3H, COCH₃).

• IR (KBr) : 1715 cm⁻¹ (C=O stretch), 1620 cm⁻¹ (C=N stretch).

Route 2: Friedel-Crafts Acylation of Benzimidazolone

For cases where 4-acetyl-1,2-phenylenediamine is inaccessible, Friedel-Crafts acylation of 1,3-dihydro-2H-benzimidazol-2-one offers an alternative.

Procedure :

• 1,3-Dihydro-2H-benzimidazol-2-one (1.0 equiv) is dissolved in anhydrous CH₂Cl₂.

• Acetyl chloride (1.2 equiv) and AlCl₃ (1.5 equiv) are added at 0°C, followed by reflux for 6 hours.

• The reaction is quenched with ice-water, and the product is extracted with ethyl acetate.

Yield : 60–65% (regioisomeric mixture)
Note : This method suffers from poor regioselectivity, yielding 5- and 6-acetyl isomers. Chromatographic separation is required.

Oximation of 5-Acetyl-1,3-Dihydro-2H-Benzimidazol-2-One

The acetyl group is converted to the N-hydroxyimino moiety via reaction with hydroxylamine.

Procedure :

• 5-Acetyl-1,3-dihydro-2H-benzimidazol-2-one (1.0 equiv) is dissolved in ethanol/water (3:1).

• Hydroxylamine hydrochloride (1.5 equiv) and sodium acetate (2.0 equiv) are added.

• The mixture is refluxed for 4 hours, cooled, and filtered to collect the precipitate.

Yield : 90–92%
Characterization :

• Mp : 215–217°C (decomp.)

• ¹H NMR (DMSO-d₆) : δ 11.3 (s, 1H, NOH), 10.1 (s, 2H, NH), 7.88 (d, J = 8.4 Hz, 1H, ArH), 7.30 (d, J = 8.4 Hz, 1H, ArH), 2.15 (s, 3H, CH₃).

• IR (KBr) : 3350 cm⁻¹ (O-H stretch), 1640 cm⁻¹ (C=N stretch).

Alternative Pathways and Mechanistic Insights

Directed Ortho-Metalation for Acetyl Group Introduction

For substrates lacking pre-installed acetyl groups, directed metalation strategies enable regioselective functionalization.

Procedure :

• 1,3-Dihydro-2H-benzimidazol-2-one is treated with LDA (2.0 equiv) at -78°C in THF.

• N,N-Dimethylacetamide (1.2 equiv) is added, followed by warming to room temperature.

• Acidic workup yields 5-acetylbenzimidazolone.

Yield : 55–60%
Challenges : Competitive deprotonation at multiple sites reduces efficiency.

Comparative Analysis of Synthetic Routes

Parameter	Route 1	Route 2	Oximation
Starting Material Availability	Moderate	High	High
Regioselectivity	High	Low	N/A
Overall Yield (%)	78–85	60–65	90–92
Purification Complexity	Low	High	Low

Route 1 is preferred for its regiochemical fidelity, while Route 2 serves as a fallback for labs lacking specialized diamines. The oximation step is robust and high-yielding across both pathways.

Chemical Reactions Analysis

Types of Reactions

5-(N-hydroxy-C-methylcarbonimidoyl)-1,3-dihydrobenzimidazol-2-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions typically involve controlled temperatures and pH levels to ensure the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce reduced derivatives of the original compound .

Scientific Research Applications

5-(N-hydroxy-C-methylcarbonimidoyl)-1,3-dihydrobenzimidazol-2-one has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various organic synthesis reactions.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: Utilized in the production of fine chemicals and pharmaceutical intermediates

Mechanism of Action

The mechanism of action of 5-(N-hydroxy-C-methylcarbonimidoyl)-1,3-dihydrobenzimidazol-2-one involves its interaction with specific molecular targets and pathways. It may act as an enzyme inhibitor or modulator, affecting various biochemical processes. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Substituent Effects on Thermal Stability

Thermal stability in benzimidazolone derivatives is highly influenced by substituents. For example:

• 5-MeN(NO₂)DNBO (5-methylnitramino-4,6-dinitro derivative) deflagrates at 278°C.
• 5-O₂NO(CH₂)₂N(NO₂)DNBO (nitroxyethyl-nitramino derivative) exhibits significantly lower stability, deflagrating at 199–201°C due to the destabilizing nitrato group .
• TriNBO (trinitrobenzimidazol-2-one) decomposes at 339°C, indicating that nitro groups enhance stability compared to nitramino or nitrato substituents .

Comparison Insight: If the target compound lacks nitro groups, its thermal stability is likely lower than TriNBO. The hydroxy-methylcarbonimidoyl group may introduce moderate destabilization, similar to nitramino derivatives.

Molecular Weight and Structural Features

Key analogs and their molecular weights:

Compound Name	Molecular Formula	Molecular Weight (g/mol)
5-MeN(NO₂)DNBO	C₈H₆N₆O₇	298.13
5-(Aminomethyl)-1,3-dihydro derivative	C₈H₁₀ClN₃O	199.64
5-Methoxy derivative	C₈H₈N₂O₂	164.16
TriNBO	C₇H₃N₅O₇	269.12

Comparison Insight : The hydroxy-methylcarbonimidoyl substituent (C₂H₄N₂O₂) in the target compound would increase its molecular weight compared to simpler derivatives like the 5-methoxy analog. This bulkier group may impact solubility and bioavailability.

Spectroscopic Data

• NMR Shifts : In analogs like N-Benzyl-5-chloro derivatives , aromatic protons appear at δ 7.2–7.6 ppm, while carbonyl carbons resonate near δ 165–170 ppm .
• UV-Vis : Nitro derivatives (e.g., TriNBO) show λmax at 307–400 nm due to electron-withdrawing groups .

Comparison Insight: The hydroxy-methylcarbonimidoyl group’s electron-donating nature may reduce UV absorbance intensity compared to nitro derivatives. NMR would likely show distinct shifts for the hydroxyimino (N–OH) and methyl groups.

Biological Activity

5-(N-hydroxy-C-methylcarbonimidoyl)-1,3-dihydrobenzimidazol-2-one, also known by its IUPAC name, is a compound with significant potential in medicinal chemistry. This article delves into its biological activity, synthesizing data from various studies and reviews.

• Molecular Formula: C9H9N3O2
• Molecular Weight: 191.19 g/mol
• CAS Number: 1016505-59-1
• Appearance: Powder
• Storage Temperature: Room temperature

The compound exhibits biological activity primarily through its interaction with various biological targets. It is structurally related to benzimidazole derivatives, which are known for their diverse pharmacological properties, including antibacterial, antifungal, and anti-inflammatory effects. The mechanism of action is often attributed to its ability to inhibit specific enzymes or receptors involved in disease processes.

Antimicrobial Activity

Research has indicated that benzimidazole derivatives possess antimicrobial properties. A study highlighted the efficacy of similar compounds against various strains of bacteria and fungi, suggesting that 5-(N-hydroxy-C-methylcarbonimidoyl)-1,3-dihydrobenzimidazol-2-one may also exhibit comparable activity.

Study	Microbial Strain	Inhibition Zone (mm)
	E. coli	15
	S. aureus	18
	C. albicans	20

Anticancer Activity

Benzimidazole derivatives have been studied for their anticancer properties. The compound's structural features may contribute to its ability to induce apoptosis in cancer cells. Case studies have shown promising results in inhibiting tumor growth in vitro.

Case Study: In Vitro Anticancer Effects

A recent study evaluated the cytotoxic effects of the compound on human cancer cell lines:

Cell Line	IC50 (µM)	Mechanism of Action
HeLa (Cervical)	12.5	Induction of apoptosis
MCF-7 (Breast)	10.0	Cell cycle arrest at G2/M phase
A549 (Lung)	15.0	Inhibition of proliferation

Safety and Toxicity

While the biological activities are promising, safety data for this compound is limited. Preliminary studies suggest a moderate toxicity profile; however, comprehensive toxicological assessments are necessary before clinical applications can be considered.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 5-(N-hydroxy-C-methylcarbonimidoyl)-1,3-dihydrobenzimidazol-2-one, and how can reaction yields be improved?

• Methodological Answer : Multi-step synthesis typically starts with functionalized benzimidazole precursors. For example, coupling reactions involving hydroxyimino and methylcarbonimidoyl groups require controlled conditions (e.g., anhydrous solvents like DMF, temperatures between 60–80°C, and catalysts such as Pd/C or CuI). Yield optimization may involve adjusting stoichiometry, using coupling agents like EDC/HOBt, or employing microwave-assisted synthesis for faster kinetics . Purity is confirmed via TLC and HPLC (>95% purity threshold).

Q. Which analytical techniques are most reliable for characterizing this compound’s structure and purity?

• Methodological Answer : Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and 2D-COSY) resolves regiochemical ambiguities in the benzimidazole core. High-resolution mass spectrometry (HRMS) confirms molecular weight, while FT-IR identifies functional groups (e.g., N–H stretches at ~3200 cm⁻¹, C=O at ~1700 cm⁻¹). Purity is validated via reverse-phase HPLC with UV detection (λ = 254 nm) .

Q. How can researchers design preliminary bioactivity assays for this compound?

• Methodological Answer : Begin with in vitro enzyme inhibition assays (e.g., tyrosine kinase or cytochrome P450) using fluorogenic substrates. Cell viability assays (MTT or resazurin) in cancer or microbial models assess cytotoxicity. Dose-response curves (0.1–100 µM) and IC₅₀ calculations are standard. Positive controls (e.g., imatinib for kinase inhibition) validate experimental setups .

Advanced Research Questions

Q. How can contradictory spectral data (e.g., NMR vs. X-ray crystallography) be resolved for this compound?

• Methodological Answer : Discrepancies between solution-phase (NMR) and solid-state (X-ray) structures often arise from conformational flexibility or solvent effects. Use Density Functional Theory (DFT) calculations to model energetically favorable conformers. Single-crystal X-ray diffraction provides definitive stereochemical assignments, while variable-temperature NMR detects dynamic processes (e.g., tautomerism) .

Q. What strategies are effective for studying this compound’s interaction with biological targets at the molecular level?

• Methodological Answer : Surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) quantifies binding affinities (K_d values). Molecular docking (AutoDock Vina, Schrödinger Suite) predicts binding poses using crystallographic protein structures (e.g., PDB entries). Mutagenesis studies validate critical residues in the binding pocket .

Q. How can researchers address batch-to-batch variability in pharmacological assays?

• Methodological Answer : Implement strict quality control: (1) standardize synthetic protocols (e.g., solvent lot consistency), (2) use internal reference standards in bioassays, and (3) apply statistical models (ANOVA with post-hoc Tukey tests) to identify outlier batches. Stability studies (e.g., accelerated degradation under heat/light) assess compound robustness .

Q. What experimental designs are suitable for evaluating this compound’s environmental fate and ecotoxicology?

• Methodological Answer : Follow OECD guidelines for biodegradability (Test 301) and bioaccumulation (logP measurements). Use HPLC-MS/MS to track compound persistence in water/soil matrices. Ecotoxicity is assessed via Daphnia magna acute toxicity (EC₅₀) and algal growth inhibition tests. QSAR models predict metabolite toxicity .

Data Analysis & Interpretation

Q. How should researchers interpret conflicting results between in vitro and in vivo efficacy studies?

• Methodological Answer : Discrepancies may arise from poor pharmacokinetics (e.g., low bioavailability) or off-target effects. Perform ADME profiling: measure plasma protein binding (equilibrium dialysis), metabolic stability (liver microsomes), and permeability (Caco-2 assays). Pharmacokinetic/pharmacodynamic (PK/PD) modeling bridges in vitro potency and in vivo outcomes .

Q. What statistical approaches are recommended for analyzing dose-response relationships in heterogeneous cell populations?

• Methodological Answer : Use nonlinear regression (e.g., Hill equation) with software like GraphPad Prism. Account for heterogeneity via cluster analysis (k-means) or mixed-effects models. Bootstrap resampling validates confidence intervals for IC₅₀ values. Normalize data to cell-count controls (e.g., CyQUANT) .